Cas no 859155-89-8 (2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}acetic acid)

• Product Name: 2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}acetic acid
• CAS No: 859155-89-8
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD04114891
• CID: 720386
• PubChem ID: 22487663
• Update Time: 2024-10-26

2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Boc-3-Carboxymethylmorpholine
• 4-Boc-3-morpholineacetic acid
• N-Boc-3-morpholineacetic acid
• 4-BOC-MORPHOLINE-3-ACETIC ACID
• 4-N-BOC-MORPHOLINE-3-ACETIC ACID
• [4-(tert-butoxycarbonyl)morpholin-3-yl]acetic acid
• 2-{4-[(tert-butoxy)carbonyl]Morpholin-3-yl}acetic acid
• 3-Morpholineacetic acid, 4-[(1,1-dimethylethoxy)carbonyl]-
• 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-3-yl]acetic acid
• 3-Carboxymethyl-morpholine-4-carboxylic acid tert-butyl ester
• 4-[(1,1-Dimethylethoxy)carbonyl]-3-morpholineacetic acid (ACI)
• 2-[4-[(tert-Butoxy)carbonyl]morpholin-3-yl]acetic acid
• SCHEMBL5194838
• 2-(4-(tert-butoxycarbonyl)morpholin-3-yl)acetic acid
• EN300-106377
• F8887-2877
• CS-0171821
• Q-102502
• MFCD04114891
• QVOPNRRQHPWQMF-UHFFFAOYSA-N
• (S)-4-N-Boc-morpholine-3-acetic acid
• AS-38529
• Z1404667419
• DTXSID60626109
• 2-(4-(tert-Butoxycarbonyl)morpholin-3-yl)aceticacid
• AKOS016842374
• AB19182
• MFCD09264262
• MB07287
• DB-012665
• SY101774
• 3-carboxymethylmorpholine-4-carboxylic acid tert-butyl ester
• BCP14219
• MB07285
• 859155-89-8
• 2-(4-[(tert-butoxy)carbonyl]morpholin-3-yl)acetic acid
• AKOS000302238
• 2-[(3R)-4-tert-butoxycarbonylmorpholin-3-yl]acetic acid
• 4-[(1,1-dimethylethoxy)carbonyl]-3-morpholineacetic acid
• 2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}acetic acid

• MDL： MFCD04114891
• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-4-5-16-7-8(12)6-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key： QVOPNRRQHPWQMF-UHFFFAOYSA-N
• SMILES： O=C(N1C(CC(O)=O)COCC1)OC(C)(C)C

Computed Properties

• Exact Mass: 245.12600
• Monoisotopic Mass: 245.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1A^2
• XLogP3: 0.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.18
• Boiling Point: 388.2℃ at 760 mmHg
• Flash Point: 188.603°C
• Refractive Index: 1.482
• PSA: 76.07000
• LogP: 1.03490
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Room temperature